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Compound of Interest

Compound Name: Iron(3+);bromide

Cat. No.: B15364011 Get Quote

For researchers, scientists, and drug development professionals, a thorough understanding of

chemical safety is paramount to ensure a safe and productive laboratory environment. This in-

depth technical guide provides critical safety information and handling precautions for Iron(III)

bromide (FeBr₃), a compound frequently used as a Lewis acid catalyst in organic synthesis.

Adherence to these guidelines is essential to mitigate the risks associated with its use.

Hazard Identification and Classification
Iron(III) bromide is a hazardous substance that can cause severe skin burns, eye damage, and

respiratory irritation.[1][2] It is also harmful if swallowed.[1][2] The compound is hygroscopic,

meaning it readily absorbs moisture from the air, which can influence its reactivity.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized framework for communicating the hazards of chemical products. The table

below summarizes the GHS hazard classifications for Iron(III) bromide.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B/2

H314: Causes severe skin

burns and eye damage / H315:

Causes skin irritation

Serious Eye Damage/Eye

Irritation
1/2

H318: Causes serious eye

damage / H319: Causes

serious eye irritation

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Specific target organ toxicity —

Single exposure
3

H335: May cause respiratory

irritation

Corrosive to metals 1
H290: May be corrosive to

metals

Source: GHS classification data compiled from multiple safety data sheets.

Exposure Limits
Regulatory bodies such as the Occupational Safety and Health Administration (OSHA), the

National Institute for Occupational Safety and Health (NIOSH), and the American Conference

of Governmental Industrial Hygienists (ACGIH) have established occupational exposure limits

for soluble iron salts, measured as iron (Fe). These limits are crucial for assessing and

controlling workplace exposures.

Organization Exposure Limit (as Fe)
Time-Weighted Average
(TWA)

OSHA
Permissible Exposure Limit

(PEL)
1 mg/m³

NIOSH
Recommended Exposure Limit

(REL)
1 mg/m³

ACGIH Threshold Limit Value (TLV) 1 mg/m³
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Source: OSHA, NIOSH, ACGIH.[1][3][4][5][6]

Toxicological Data
While specific LD50 (Lethal Dose, 50%) data for Iron(III) bromide is not readily available in the

reviewed literature, the primary toxicological concerns are its corrosive and irritant effects upon

contact.[2] Ingestion of soluble iron salts can lead to gastrointestinal irritation.

Handling and Storage Precautions
Proper handling and storage procedures are critical to minimize the risk of exposure and

accidents.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), safety goggles, and a lab coat.

Avoid breathing dust. If dust is generated, use a NIOSH-approved respirator.

Prevent contact with skin and eyes.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Due to its hygroscopic nature, protect from moisture.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.
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First-Aid Measures
The following table outlines the recommended first-aid procedures for different types of

exposure to Iron(III) bromide.

Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1][7]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[1][7]

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of water or

milk. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Fire-Fighting Measures
Iron(III) bromide is not combustible. However, in the event of a fire involving other materials,

use an extinguishing agent suitable for the surrounding fire. Firefighters should wear self-

contained breathing apparatus (SCBA) and full protective clothing to prevent contact with

hazardous decomposition products, which may include hydrogen bromide and iron oxides.

Accidental Release Measures (Spill Protocol)
A spill of Iron(III) bromide should be handled promptly and safely. The following workflow

outlines the necessary steps.
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Initial Actions Assessment
Response Disposal

Evacuate Immediate Area Alert Others & Supervisor Remove Ignition Sources Assess Spill Size & Risk
Don Appropriate PPEMinor & Controllable

Evacuate Lab & Call
Emergency Services

Major or Uncontrolled

Contain the Spill Cover with Soda Ash
(Sodium Carbonate) Carefully Collect Material Clean Spill Area Dispose of as

Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for handling an Iron(III) bromide spill.

Experimental Protocol for Spill Neutralization and Cleanup:

Evacuate and Alert: Immediately evacuate the area of the spill and alert nearby personnel

and your supervisor.

Assess the Situation: Determine the extent of the spill. For a small, manageable spill,

proceed with cleanup. For a large or uncontrolled spill, evacuate the laboratory and contact

emergency services.

Personal Protective Equipment (PPE): Before approaching the spill, don the appropriate

PPE: chemical-resistant gloves, safety goggles, a lab coat, and a NIOSH-approved

respirator for dust.

Containment: If it is a solid, prevent it from spreading.

Neutralization: Carefully cover the spilled Iron(III) bromide with a neutralizing agent such as

soda ash (sodium carbonate) or a mixture of soda ash and slaked lime.

Collection: Once the material is neutralized, carefully sweep or scoop it into a designated,

labeled hazardous waste container. Avoid creating dust.

Decontamination: Clean the spill area with soap and water, and then wipe it dry.
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Disposal: Dispose of the collected waste and any contaminated cleaning materials as

hazardous waste according to your institution's and local regulations.

Conclusion
Iron(III) bromide is a valuable reagent in research and development, but its hazardous

properties necessitate strict adherence to safety protocols. By understanding its hazards,

implementing proper handling and storage procedures, and being prepared for emergencies,

researchers can significantly mitigate the risks associated with its use. This guide serves as a

comprehensive resource to promote a culture of safety in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15364011?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15364011?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

